Fercomin
Overview
Description
Fercomin is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a derivative of ferrocene, a molecule that has been used in various fields, including medicine, agriculture, and materials science. Fercomin has been synthesized using different methods, and its properties have been investigated in detail.
Scientific Research Applications
1. Fercomin in Plant Resins
A study by (Miski & Mabry, 1986) isolated fercomin from Ferula communis subsp. communis, along with other compounds. They confirmed its structure through spectral properties and X-ray analysis.
2. Medicinal Uses in Folk Medicine
(Khalilova & Saidkhodzhaev, 1998) identified fercomin in the seeds of Ferula jaeschkeana Vatke, a plant used in traditional medicine for treating minors, chronic wounds, and ulcers in people and animals.
3. Influence on Age-Related Erectile Dysfunction
Ferula elaeochytris, containing fercomin, was examined for its effect on age-related erectile dysfunction in a study by (Eser et al., 2020). They found that its root extract might decelerate the development of age-related erectile dysfunction.
properties
CAS RN |
104758-20-5 |
|---|---|
Product Name |
Fercomin |
Molecular Formula |
C23H30O5 |
Molecular Weight |
386.5 g/mol |
IUPAC Name |
[(1R,3aR,4R,8aS)-8a-hydroxy-3a,6-dimethyl-3-oxo-1-propan-2-yl-2,4,7,8-tetrahydro-1H-azulen-4-yl] 4-methoxybenzoate |
InChI |
InChI=1S/C23H30O5/c1-14(2)18-13-19(24)22(4)20(12-15(3)10-11-23(18,22)26)28-21(25)16-6-8-17(27-5)9-7-16/h6-9,12,14,18,20,26H,10-11,13H2,1-5H3/t18-,20-,22-,23+/m1/s1 |
InChI Key |
UJYSKNUHBUUKAD-URHOCTSQSA-N |
Isomeric SMILES |
CC1=C[C@H]([C@]2(C(=O)C[C@@H]([C@]2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
SMILES |
CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
Canonical SMILES |
CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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